(1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol

• IUPAC Name: (1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol
• InChI: InChI=1S/C14H13ClN2O/c15-10-5-6-13(16-8-10)17-14-11-4-2-1-3-9(11)7-12(14)18/h1-6,8,12,14,18H,7H2,(H,16,17)/t12-,14+/m0/s1
• InChI Key: YKVYOJVNDUPDJK-GXTWGEPZSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)NC3=NC=C(C=C3)Cl)O
• Isomeric SMILES: C1[C@@H]([C@@H](C2=CC=CC=C21)NC3=NC=C(C=C3)Cl)O
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

(1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol is a chemical compound that has been used in scientific research for various purposes such as drug discovery and development.

Mechanism of Action

The mechanism of action of ((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol is not fully understood. However, it has been found to inhibit the activity of certain enzymes such as cyclin-dependent kinase 5 (CDK5) and glycogen synthase kinase 3 beta (GSK-3β), which are involved in the regulation of various cellular processes such as cell cycle progression, apoptosis, and neuronal function.
Biochemical and Physiological Effects:
((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol has been found to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been found to reduce the accumulation of amyloid beta (Aβ) peptides in the brain, which are associated with the development of Alzheimer's disease. In addition, it has been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol in lab experiments is its potential therapeutic effects in the treatment of various diseases. It is also relatively easy to synthesize and has been found to have good bioavailability and pharmacokinetic properties. However, one of the limitations of using ((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol is its potential toxicity and side effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several future directions for the research and development of ((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol. One of the main areas of focus is the development of more potent and selective inhibitors of CDK5 and GSK-3β. Another area of interest is the evaluation of the therapeutic potential of ((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol in other diseases such as diabetes, cardiovascular disease, and inflammatory disorders. Finally, there is a need for further studies to evaluate the safety and efficacy of ((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol in preclinical and clinical settings.

Synthesis Methods

((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol can be synthesized using various methods. One of the most common methods is the Suzuki-Miyaura coupling reaction, which involves the reaction of 5-chloro-2-bromopyridine with 2,3-dihydro-1H-inden-2-ol in the presence of a palladium catalyst and a base.

Scientific Research Applications

((1R,2S)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol)-1-[(5-chloropyridin-2-yl)amino]-2,3-dihydro-1H-inden-2-ol has been used in scientific research for various purposes such as drug discovery and development. It has been found to have potential therapeutic effects in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.